methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate

• IUPAC Name: methyl 4-[(2,6-dichlorophenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C13H16Cl2N2O2/c1-19-13(18)17-7-5-16(6-8-17)9-10-11(14)3-2-4-12(10)15/h2-4H,5-9H2,1H3
• InChI Key: WRYNUDJCCTVQGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCN(CC1)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol

Description

Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a piperazine derivative that has been synthesized through various methods for different applications.

Mechanism of Action

The mechanism of action of Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate is not fully understood. However, it has been reported that this compound can interact with specific receptors in the body, leading to various biochemical and physiological effects. It has been found to have an affinity for certain receptors such as dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects
Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate has been shown to have various biochemical and physiological effects. It has been found to have an inhibitory effect on the growth of cancer cells, which makes it a potential candidate for the development of anticancer drugs. It has also been reported to have anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases. Furthermore, it has been shown to have anxiolytic and antidepressant effects, which can be beneficial in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate in lab experiments is its unique properties, which make it a suitable candidate for various scientific research applications. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations is that the mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research on Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate. One of the directions is to investigate its potential as a therapeutic agent for the treatment of various diseases. Another direction is to explore its mechanism of action and identify the specific receptors it interacts with. Additionally, further research can be conducted to optimize the synthesis method and improve the purity and yield of the product.
Conclusion
In conclusion, Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. It can be synthesized through various methods and has been used in medicinal chemistry research. The mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. It has advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate can be synthesized through various methods. One of the common methods is the reaction of 2,6-dichlorobenzylamine with methyl 4-piperazinecarboxylate in the presence of a suitable solvent and reagents. The reaction is carried out under specific conditions to obtain the desired product. The purity and yield of the product can be improved by using different purification techniques such as column chromatography.

Scientific Research Applications

Methyl 4-(2,6-dichlorobenzyl)-1-piperazinecarboxylate has been used in various scientific research applications. One of the significant applications is in the field of medicinal chemistry. This compound has shown promising results in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders. It has also been used as a reference compound in drug discovery research.